Cas no 79476-33-8 (4-(pyridin-2-yl)butan-2-one)

• Product Name: 4-(pyridin-2-yl)butan-2-one
• CAS No: 79476-33-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 532772
• PubChem ID: 12707222
• Update Time: 2025-04-19

4-(pyridin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyridinyl)-2-Butanone
• 2-Butanone, 4-(2-pyridinyl)-
• 4-pyridin-2-ylbutan-2-one
• 4-(pyridin-2-yl)butan-2-one
• SCHEMBL2722250
• EN300-1230865
• AKOS014316187
• starbld0045493
• pyridin-2-butanon
• DTXSID90507538
• 79476-33-8

• Inchi： 1S/C9H11NO/c1-8(11)5-6-9-4-2-3-7-10-9/h2-4,7H,5-6H2,1H3
• InChI Key： HNIUYWFFFOHMMX-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives